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Compound of Interest

Compound Name: ammonium iron (II) sulfate

Cat. No.: B8716397 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy of analytical

measurements is paramount. The foundation of many titrimetric analyses lies in the use of

primary standards—highly pure and stable compounds used to determine the exact

concentration of a standard solution. This guide provides an objective comparison of two

common primary standards: ammonium iron(II) sulfate and potassium dichromate, supported

by experimental data and detailed protocols.

At a Glance: Key Performance Indicators
A primary standard must possess several key characteristics, including high purity, stability in

air, low hygroscopicity, and a high molar mass to minimize weighing errors. The following table

summarizes the performance of ammonium iron(II) sulfate and potassium dichromate against

these criteria.
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Property
Ammonium Iron(II) Sulfate
(Mohr's Salt)

Potassium Dichromate

Chemical Formula (NH₄)₂Fe(SO₄)₂·6H₂O K₂Cr₂O₇

Molar Mass 392.14 g/mol [1] 294.185 g/mol [2]

Appearance Pale green crystalline solid[1]
Bright orange-red crystalline

solid[2]

Purity Typically ≥99%[3][4]

Can be obtained as a NIST

Standard Reference Material

with certified purity >99.98%[5]

Stability

Good, more stable to air

oxidation than other iron(II)

salts.[1] Solutions are slightly

acidic, which slows oxidation.

[6]

Excellent, highly stable in both

solid form and in solution.[2][7]

Hygroscopicity

Generally considered low,

though some sources note it

can be efflorescent and

deliquescent.[1]

Non-hygroscopic, making it

easy to weigh accurately.[1]

Solubility
Soluble in water, insoluble in

ethanol.[8]

Moderately soluble in cold

water, with solubility increasing

significantly with temperature;

insoluble in alcohol.

Toxicity Irritant

Highly toxic and carcinogenic

as it contains hexavalent

chromium.

Experimental Protocols
Detailed methodologies are crucial for the effective use of these primary standards. Below are

protocols for their typical applications in redox titrations.
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Standardization of Potassium Permanganate with
Ammonium Iron(II) Sulfate
This experiment determines the exact concentration of a potassium permanganate solution, a

strong oxidizing agent.

Methodology:

Preparation of the Ammonium Iron(II) Sulfate Standard Solution (e.g., 0.1 M):

Accurately weigh approximately 39.2 g of ammonium iron(II) sulfate hexahydrate.[9]

Dissolve the solid in a beaker with approximately 250 mL of deionized water containing

about 20 mL of dilute (3 M) sulfuric acid to prevent the hydrolysis and oxidation of the

ferrous ions.[9][10]

Quantitatively transfer the solution to a 1000 mL volumetric flask.

Dilute to the mark with deionized water, stopper, and mix thoroughly by inverting the flask

several times.

Titration:

Rinse a burette with the potassium permanganate solution and fill it, ensuring no air

bubbles are present in the tip. Record the initial volume.

Pipette 25.00 mL of the standard ammonium iron(II) sulfate solution into a clean conical

flask.

Add approximately 20 mL of dilute (1 M) sulfuric acid to the conical flask.[11]

Titrate the ammonium iron(II) sulfate solution with the potassium permanganate solution.

The permanganate solution will be decolorized as it is added.

The endpoint is reached when a faint, permanent pink color persists in the solution for

about 30 seconds, indicating a slight excess of permanganate ions.[11]

Record the final burette volume.
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Repeat the titration until at least three concordant results (within 0.1 mL) are obtained.

Reaction:

MnO₄⁻(aq) + 5Fe²⁺(aq) + 8H⁺(aq) → Mn²⁺(aq) + 5Fe³⁺(aq) + 4H₂O(l)[11]

Standardization of Sodium Thiosulfate with Potassium
Dichromate
This iodometric titration is used to determine the precise concentration of a sodium thiosulfate

solution.

Methodology:

Preparation of the Potassium Dichromate Standard Solution (e.g., 0.0167 M):

Accurately weigh approximately 1.226 g of analytical grade potassium dichromate

(previously dried at 110-120°C for 2-4 hours and cooled in a desiccator).[12]

Dissolve the solid in deionized water in a beaker.

Quantitatively transfer the solution to a 250 mL volumetric flask.

Dilute to the mark with deionized water, stopper, and mix thoroughly.

Titration:

Rinse and fill a burette with the sodium thiosulfate solution to be standardized. Record the

initial volume.

Pipette 25.00 mL of the standard potassium dichromate solution into a conical flask.

Add approximately 10 mL of a 10% potassium iodide (KI) solution and 10 mL of dilute (1

M) sulfuric acid.[13]

Swirl the flask and allow it to stand in the dark for 5-10 minutes to ensure the complete

liberation of iodine.[12][13] The solution will turn a dark reddish-brown.
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Titrate the liberated iodine with the sodium thiosulfate solution until the solution becomes a

pale yellow.[13]

Add 2-3 mL of starch indicator solution. The solution will turn a deep blue-black.

Continue the titration dropwise until the blue color disappears, leaving a pale green

solution (due to the Cr³⁺ ions). This is the endpoint.

Record the final burette volume.

Repeat the titration to obtain at least three concordant results.

Reactions:

Cr₂O₇²⁻(aq) + 6I⁻(aq) + 14H⁺(aq) → 2Cr³⁺(aq) + 3I₂(aq) + 7H₂O(l)

I₂(aq) + 2S₂O₃²⁻(aq) → 2I⁻(aq) + S₄O₆²⁻(aq)

Visualizing the Workflow
The following diagrams illustrate the logical flow of the experimental procedures described

above.

Preparation of Standard FAS Solution Titration

Accurately weigh
Ammonium Iron(II) Sulfate (FAS)

Dissolve FAS in deionized water
with dilute H₂SO₄

Transfer to
1000 mL volumetric flask

Dilute to the mark
and mix thoroughly

Pipette 25.00 mL of
standard FAS solution

Standard Solution Add dilute H₂SO₄

to conical flask
Titrate with KMnO₄ solution

from burette
Endpoint: Faint, permanent

pink color

Click to download full resolution via product page

Standardization of KMnO₄ with Ammonium Iron(II) Sulfate Workflow
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Preparation of Standard K₂Cr₂O₇ Solution Titration

Accurately weigh dried
Potassium Dichromate

Dissolve in
deionized water

Transfer to
250 mL volumetric flask

Dilute to the mark
and mix thoroughly

Pipette 25.00 mL of
standard K₂Cr₂O₇ solution

Standard Solution Add KI and dilute H₂SO₄,
stand in the dark

Titrate liberated I₂ with
Na₂S₂O₃ until pale yellow

Add starch indicator
(turns blue-black)

Continue titration until
blue color disappears Endpoint: Colorless/pale green

Click to download full resolution via product page

Standardization of Na₂S₂O₃ with Potassium Dichromate Workflow

Concluding Remarks
Both ammonium iron(II) sulfate and potassium dichromate are excellent primary standards for

redox titrations, each with distinct advantages and disadvantages.

Ammonium iron(II) sulfate is favored for its high molar mass, which minimizes weighing errors,

and its relative stability against air oxidation compared to other ferrous salts. It is the standard

of choice for titrations involving strong oxidizing agents like potassium permanganate.

However, concerns about its hygroscopic nature in some conditions and the need to prepare

solutions in an acidic medium to ensure stability are minor drawbacks.

Potassium dichromate boasts exceptional purity (available as a NIST standard), high stability,

and is not hygroscopic, making it an ideal primary standard from a chemical properties

perspective.[7] Its primary and significant disadvantage is its high toxicity as a hexavalent

chromium compound, necessitating stringent safety protocols during handling and disposal.

The choice between these two primary standards will ultimately depend on the specific

application, the availability of high-purity reagents, and the safety infrastructure of the

laboratory. For applications demanding the highest accuracy and where handling protocols for

toxic substances are robust, potassium dichromate is an excellent choice. For routine

standardization of oxidizing agents, particularly in educational settings or where toxicity is a

major concern, ammonium iron(II) sulfate presents a reliable and safer alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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